Cas no 5455-44-7 ( )

• Product Name: &nbsp
• CAS No: 5455-44-7
• MF: C₁₃H₂₄O₆S
• MW: 308.391063690186
• CID: 941938
• PubChem ID: 229575
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 11-(carboxymethylsulfonyl)undecanoic acid
• (10-Carboxy-decyl)-carboxymethyl-sulfon
• 11-[(carboxymethyl)sulfonyl]undecanoic acid
• 11-carboxymethanesulfonyl-undecanoic acid
• 11-Carboxymethansulfonyl-undecansaeure
• 11-Carboxymethylsulfon-undecansaeure
• AC1L5HLS
• AC1Q6V1X
• AG-J-44166
• AR-1C0389
• CTK5A1630
• NSC23342
• DTXSID90281886
• NSC-23342
• 5455-44-7
•  

• Inchi： 1S/C13H24O6S/c14-12(15)9-7-5-3-1-2-4-6-8-10-20(18,19)11-13(16)17/h1-11H2,(H,14,15)(H,16,17)
• InChI Key： OVHXWEKCWFCXBH-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(CCCCCCCCCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 308.12942
• Monoisotopic Mass: 308.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.216
• Boiling Point: 562.4°C at 760 mmHg
• Flash Point: 293.9°C
• Refractive Index: 1.498
• PSA: 108.74
• LogP: 3.16210